Cas no 257301-36-3 ((+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone)

• Product Name: (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone
• CAS No: 257301-36-3
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 2041723
• PubChem ID: 92448097
• Update Time: 2025-11-02

(+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone Chemical and Physical Properties

Names and Identifiers

• (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone
• (+/-)-5-hydroxy-3-platyphyllone
• (5R)-1,7-bis(4-hydroxyphenyl)-5-hydroxyheptan-3-one
• (5R)-5-hydroxy-1,7-bis(4-hydroxyphenyl)-3-heptanone
• (5S)-1,7-bis(4-hydroxyphenyl)5-hydroxyheptan-3-one#10
• 4,4'-dihydroxyashabushiketol
• 5-hydroxy-3-platyphyllone
• hexahydro(bisdemethoxy)curcumin
• hexahydro-bisdemethoxy-curcumin
• (5R)-5-hydroxy-1,7-bis(4-hydroxyphenyl)heptan-3-one
• Platyphyllonol
• 257301-36-3
• AKOS040763418

• Inchi： 1S/C19H22O4/c20-16-7-1-14(2-8-16)5-11-18(22)13-19(23)12-6-15-3-9-17(21)10-4-15/h1-4,7-10,18,20-22H,5-6,11-13H2/t18-/m1/s1
• InChI Key： ZBFSUZGUYFFWGY-GOSISDBHSA-N
• SMILES： O[C@@H](CC(CCC1C=CC(=CC=1)O)=O)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 314.15180918g/mol
• Monoisotopic Mass: 314.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Curcuminoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids Curcuminoids

Additional information on (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone

Recent Advances in the Study of (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone (CAS: 257301-36-3)

The compound (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone (CAS: 257301-36-3) has garnered significant attention in the field of chemical biology and medicinal research due to its potential therapeutic applications. This diarylheptanoid derivative, originally isolated from natural sources such as Curcuma comosa, exhibits a range of biological activities, including anti-inflammatory, antioxidant, and estrogenic effects. Recent studies have further elucidated its molecular mechanisms and explored its potential in drug development, particularly for conditions like osteoporosis, metabolic disorders, and cancer.

One of the key breakthroughs in recent research involves the compound's interaction with estrogen receptors (ERs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone acts as a selective estrogen receptor modulator (SERM), binding preferentially to ERβ over ERα. This selectivity is crucial for minimizing the side effects associated with traditional estrogen therapies, such as increased risk of breast cancer. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding interactions, providing a structural basis for further optimization of this compound.

Another notable area of research focuses on the compound's anti-inflammatory properties. A preclinical study conducted by researchers at the University of Tokyo and published in Bioorganic & Medicinal Chemistry Letters (2024) investigated the effects of (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone on NF-κB signaling pathways. The results indicated that the compound effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting IκB kinase (IKK) activity. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with fewer side effects than current NSAIDs.

In the realm of metabolic disorders, recent in vivo studies have highlighted the compound's ability to improve glucose homeostasis and lipid metabolism. Research published in the European Journal of Pharmacology (2024) demonstrated that oral administration of (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone in diabetic mouse models significantly reduced fasting blood glucose levels and improved insulin sensitivity. Mechanistic studies revealed that these effects are mediated through the activation of AMP-activated protein kinase (AMPK) and subsequent modulation of gluconeogenic enzymes in the liver.

From a pharmaceutical development perspective, recent advances have been made in the synthesis and formulation of (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone. A 2023 patent application (WO202318765A1) describes an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. Additionally, nanoparticle-based delivery systems have been explored to enhance the compound's bioavailability, as reported in the International Journal of Pharmaceutics (2024). These technological advancements are critical for translating the compound's therapeutic potential into clinical applications.

Looking forward, the research landscape for (+/-)-5-hydroxy-1,7-bis-(4'-hydroxyphenyl)-3-heptanone appears promising. Current clinical trials are investigating its safety and efficacy in postmenopausal women with osteoporosis, with preliminary results expected in late 2024. Furthermore, computational drug design approaches are being employed to develop analogs with improved pharmacokinetic properties. As the understanding of this compound's multifaceted biological activities continues to grow, it represents a valuable scaffold for the development of next-generation therapeutics in endocrinology, inflammation, and metabolic diseases.